Cas no 2408974-19-4 (tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate)

Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate is a specialized carbamate derivative featuring a cyclohexyl-substituted hydroxypropyl backbone. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, making it suitable for peptide synthesis and intermediate applications in organic chemistry. The compound's structural rigidity, imparted by the cyclohexyl moiety, contributes to controlled reactivity, while the hydroxyl group offers a handle for further functionalization. Its high purity and well-defined stereochemistry make it valuable for pharmaceutical research and fine chemical synthesis. The Boc group can be selectively cleaved under mild acidic conditions, allowing for versatile use in multi-step synthetic routes. This compound is particularly useful in protecting amine functionalities during complex molecular constructions.
tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate structure
2408974-19-4 structure
Product Name:tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate
CAS No:2408974-19-4
MF:C15H29NO3
MW:271.395664930344
CID:5889184
PubChem ID:165783154
Update Time:2025-10-31

tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate
    • EN300-7548412
    • 2408974-19-4
    • Inchi: 1S/C15H29NO3/c1-14(2,3)19-13(17)16-11-15(4,18)10-12-8-6-5-7-9-12/h12,18H,5-11H2,1-4H3,(H,16,17)
    • InChI Key: QLAJQPJYSHZEHV-UHFFFAOYSA-N
    • SMILES: OC(C)(CNC(=O)OC(C)(C)C)CC1CCCCC1

Computed Properties

  • Exact Mass: 271.21474379g/mol
  • Monoisotopic Mass: 271.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate Pricemore >>

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Additional information on tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate

Professional Introduction to Compound with CAS No. 2408974-19-4 and Product Name: Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate

The compound with the CAS number 2408974-19-4 and the product name Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in various biochemical and therapeutic domains. The molecular structure of this compound incorporates specific functional groups that contribute to its distinct chemical properties, making it a subject of extensive interest among researchers.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target specific biological pathways. Among these, carbamate derivatives have emerged as a crucial class of compounds due to their versatility and efficacy. The Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate molecule, with its intricate arrangement of hydrophobic and hydrophilic regions, exhibits promising characteristics for drug design and development. Its ability to interact with biological targets at a molecular level makes it an attractive candidate for further investigation.

The synthesis of this compound involves a meticulous process that requires precise control over reaction conditions and reagent selection. The presence of the tert-butyl group enhances the stability of the carbamate moiety, while the 3-cyclohexyl-2-hydroxy-2-methylpropyl side chain contributes to its solubility and bioavailability. These features are critical for ensuring that the compound can be effectively utilized in pharmaceutical formulations. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the production of this compound, minimizing waste and maximizing yield.

One of the most compelling aspects of Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate is its potential role in addressing various therapeutic challenges. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and metabolic disorders. Studies have shown that carbamate derivatives can modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory pathways. By targeting these enzymes, Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate holds promise as a therapeutic agent for conditions like arthritis and other inflammatory diseases.

Furthermore, the structural features of this compound make it an excellent candidate for developing novel agrochemical products. The 3-cyclohexyl group enhances its resistance to degradation under environmental stressors, while the hydroxy and methylpropyl substituents contribute to its bioactivity against pests and pathogens. This dual functionality positions Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate as a versatile component in crop protection formulations, offering farmers an effective tool for enhancing agricultural productivity without compromising environmental safety.

The pharmacokinetic profile of Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate is another area of significant interest. Preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its moderate lipophilicity allows for efficient absorption across biological membranes, while its stability in metabolic pathways ensures prolonged activity. These characteristics are essential for developing drugs with enhanced therapeutic efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate. Molecular modeling techniques have enabled researchers to predict the interactions between this compound and biological targets with high accuracy. This has not only streamlined the drug discovery pipeline but also provided valuable insights into the mechanisms by which carbamate derivatives exert their effects. Such computational approaches are integral to modern pharmaceutical research, allowing for rapid screening of potential candidates before experimental validation.

The environmental impact of synthesizing and utilizing Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate is also a critical consideration. Efforts have been made to develop sustainable synthetic routes that minimize hazardous waste and reduce energy consumption. Green chemistry principles have been incorporated into the production process, ensuring that environmental responsibility is maintained throughout the lifecycle of this compound. This aligns with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, Tert-butyl N-(3-cyclohexyl-2-hydroxy-2-methylpropyl)carbamate, with its CAS number 2408974-19-4, represents a significant contribution to the field of chemical research. Its unique structural features, coupled with promising biological activities, make it a valuable asset in both pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a cornerstone in modern chemical innovation.

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